[(5-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridin-3-yl)methyl]amine oxalate
Overview
Description
The compound “[(5-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridin-3-yl)methyl]amine oxalate” belongs to the class of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives . These compounds are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment .
Synthesis Analysis
The synthesis of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives involves several methods, including Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis . The first synthesis of this class of compounds was described in 1911 .Molecular Structure Analysis
The parent structure of these compounds can be modified with a number of substituents that greatly influence their physical, photophysical, and biological properties . The structure of the compound is confirmed as 1H-pyrazolo[4,3-c]pyridine .Chemical Reactions Analysis
The main chemical reaction involved in the synthesis of these compounds is the Friedländer condensation . This reaction is a method for the synthesis of quinolines and is one of the key steps in the formation of the pyrazolo[4,3-c]pyridine ring system .Physical And Chemical Properties Analysis
The molecular weight of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine is 123.16 g/mol . The compound has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 0 and a topological polar surface area of 40.7 Ų .Scientific Research Applications
Ultrasound-Assisted Synthesis
Pyrazolopyridine derivatives, including compounds similar to the specified chemical, have been synthesized using ultrasound-assisted methods. These compounds have potential as corrosion inhibitors for mild steel in acidic environments (Dandia et al., 2013).
Synthesis and Chemical Transformation
A fluorinated heterocyclic scaffold, similar in structure to the specified compound, has been synthesized via various chemical reactions including Michael addition and Mannich reaction. This method results in the formation of functionalized carboxamides (Revanna et al., 2013).
Domino Reactions in Organic Synthesis
Domino reactions involving 3-methylpyrazol-5-amine lead to the formation of partially hydrogenated pyrazolopyridine derivatives. This process highlights the compound's utility in organic synthesis, particularly in the formation of cyclopenta and indeno pyrazolopyridine systems (Lipson et al., 2015).
Catalysis in Organic Synthesis
N,3-dimethyl-5-nitro-1-aryl-1H-pyrazolo[3,4-b]pyridin-6-amines, which are structurally related to the specified compound, have been synthesized using green catalysts. These reactions involve the formation of multiple bonds, demonstrating the compound's relevance in catalyzed organic synthesis (Gunasekaran et al., 2014).
Microwave-Induced Stereoselectivity
The synthesis of certain pyrazolopyridine derivatives has been achieved under microwave irradiation, showcasing the use of this compound in facilitating stereochemical control in organic synthesis (Rahmati & Kouzehrash, 2011).
Corrosion Inhibition
Pyrazolopyridine derivatives, structurally similar to the specified compound, have been studied for their ability to inhibit corrosion of copper in acidic environments. This application demonstrates the compound's potential use in industrial contexts (Sudheer & Quraishi, 2015).
Mechanism of Action
Target of Action
Similar compounds, such as 1h-pyrazolo[3,4-b]pyridines, have been known to have a close resemblance with the purine bases adenine and guanine . This suggests that the compound might interact with enzymes or receptors that also interact with these purine bases.
Mode of Action
It is known that similar compounds have been evaluated for their enzymatic inhibitory activity against c-met kinase . This suggests that the compound might act as an inhibitor for certain kinases, thereby affecting the phosphorylation processes within the cell.
Biochemical Pathways
Given its potential inhibitory activity against certain kinases , it can be inferred that the compound might affect signal transduction pathways within the cell, particularly those involving phosphorylation.
Pharmacokinetics
The compound’s molecular weight is 28431 , which is within the optimal range for oral bioavailability
Result of Action
Given its potential inhibitory activity against certain kinases , it can be inferred that the compound might inhibit the activity of these enzymes, thereby affecting the phosphorylation processes within the cell and potentially leading to changes in cell signaling and function.
Future Directions
properties
IUPAC Name |
oxalic acid;(5-propan-2-yl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-3-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4.C2H2O4/c1-7(2)14-4-3-9-8(6-14)10(5-11)13-12-9;3-1(4)2(5)6/h7H,3-6,11H2,1-2H3,(H,12,13);(H,3,4)(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFJJUWSGYMBQLG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC2=C(C1)C(=NN2)CN.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20670183 | |
Record name | Oxalic acid--1-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl]methanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20670183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(5-Isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridin-3-yl)methyl]amine oxalate | |
CAS RN |
1201633-49-9 | |
Record name | Oxalic acid--1-[5-(propan-2-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl]methanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20670183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.